Cas no 2138047-55-7 (3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one)

• Product Name: 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one
• CAS No: 2138047-55-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6045852
• PubChem ID: 165497838
• Update Time: 2025-10-15

3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{8-hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one
• 2138047-55-7
• EN300-1161823
• 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one

• Inchi： 1S/C14H23NO3/c1-10-9-15(13(17)18-10)12-8-11(16)4-7-14(12)5-2-3-6-14/h10-12,16H,2-9H2,1H3
• InChI Key： WUPXXSDBWBAJFT-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C(=O)OC(C)C1

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one

Comprehensive Overview of 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one (CAS No. 2138047-55-7)

The compound 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one, identified by its CAS number 2138047-55-7, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate spirocyclic framework and functional groups, including the hydroxyl and oxazolidin-2-one moieties, make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one has surged, driven by advancements in medicinal chemistry and the need for targeted therapeutics. This compound's spiro[4.5]decane core is particularly noteworthy, as it contributes to its three-dimensional complexity, enhancing its binding affinity and metabolic stability. Such features are critical in the development of next-generation pharmaceuticals, especially for conditions like neurodegenerative diseases and inflammatory disorders, where conventional small molecules often fall short.

The synthesis of CAS No. 2138047-55-7 involves sophisticated organic transformations, including ring-closing reactions and stereoselective hydroxylation. These processes highlight the compound's synthetic challenges and the ingenuity required to produce it at scale. Laboratories focusing on asymmetric synthesis and catalysis have reported innovative routes to access this molecule, underscoring its importance in methodological development. Furthermore, its oxazolidinone moiety is a well-known pharmacophore, often associated with antibacterial activity, which opens avenues for repurposing or derivatization.

From an industrial perspective, 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one is also being investigated for its potential in material science. Its rigid, polycyclic structure could serve as a building block for high-performance polymers or liquid crystals, aligning with the growing interest in sustainable materials. As industries pivot toward green chemistry, the compound's synthetic pathways are being optimized to reduce waste and energy consumption, making it a subject of environmentally conscious research.

In summary, 3-{8-Hydroxyspiro[4.5]decan-6-yl}-5-methyl-1,3-oxazolidin-2-one (CAS No. 2138047-55-7) represents a multifaceted compound with broad applicability. Its structural elegance, combined with its functional versatility, positions it at the forefront of modern chemical innovation. Whether in drug design, catalysis, or advanced materials, this molecule continues to inspire cutting-edge research and development.